Cas no 2241140-14-5 (rac-(3aR,6aR)-N-ethyl-N-methyl-hexahydro-1H-furo3,4-cpyrrole-3a-carboxamide, trifluoroacetic acid)

• Product Name: rac-(3aR,6aR)-N-ethyl-N-methyl-hexahydro-1H-furo3,4-cpyrrole-3a-carboxamide, trifluoroacetic acid
• CAS No: 2241140-14-5
• MF: C₁₂H₁₉F₃N₂O₄
• MW: 312.285474061966
• MDL: MFCD31667527
• CID: 5164773
• PubChem ID: 138039480
• Update Time: 2025-07-17

rac-(3aR,6aR)-N-ethyl-N-methyl-hexahydro-1H-furo3,4-cpyrrole-3a-carboxamide, trifluoroacetic acid Chemical and Physical Properties

Names and Identifiers

• (3As,6aS)-N-ethyl-N-methyl-1,3,4,5,6,6a-hexahydrofuro[3,4-c]pyrrole-3a-carboxamide;2,2,2-trifluoroacetic acid
• rac-(3aR,6aR)-N-ethyl-N-methyl-hexahydro-1H-furo[3,4-c]pyrrole-3a-carboxamide; trifluoroacetic acid
• rac-(3aR,6aR)-N-ethyl-N-methyl-hexahydro-1H-furo3,4-cpyrrole-3a-carboxamide, trifluoroacetic acid

• MDL： MFCD31667527
• Inchi： 1S/C10H18N2O2.C2HF3O2/c1-3-12(2)9(13)10-6-11-4-8(10)5-14-7-10;3-2(4,5)1(6)7/h8,11H,3-7H2,1-2H3;(H,6,7)/t8-,10-;/m0./s1
• InChI Key： VEGPWKYHAHPHBN-GNAZCLTHSA-N
• SMILES： FC(C(=O)O)(F)F.O1C[C@@H]2CNC[C@]2(C(N(C)CC)=O)C1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 328
• Topological Polar Surface Area: 78.9

Additional information on rac-(3aR,6aR)-N-ethyl-N-methyl-hexahydro-1H-furo3,4-cpyrrole-3a-carboxamide, trifluoroacetic acid

Introducing rac-(3aR,6aR)-N-ethyl-N-methyl-hexahydro-1H-furo3,4-cpyrrole-3a-carboxamide, trifluoroacetic acid (CAS No. 2241140-14-5): A Compound with Promising Applications in Modern Medicinal Chemistry

The compound rac-(3aR,6aR)-N-ethyl-N-methyl-hexahydro-1H-furo3,4-cpyrrole-3a-carboxamide, trifluoroacetic acid, identified by its CAS number 2241140-14-5, represents a fascinating molecule in the realm of medicinal chemistry. This tricyclic amide derivative features a unique structural framework composed of a hexahydrofurocyclopyrrolone core, which has garnered significant attention due to its potential biological activity and structural complexity. The presence of both N-ethyl and N-methyl substituents further enhances its molecular diversity, making it a promising candidate for further exploration in drug discovery and development.

Recent advancements in the field of Medicinal Chemistry have highlighted the importance of tricyclic scaffolds in designing novel therapeutic agents. These scaffolds often exhibit favorable pharmacokinetic properties, such as improved solubility and metabolic stability, which are crucial for the development of effective pharmaceuticals. The specific configuration rac-(3aR,6aR) indicates a stereochemically defined molecule, which is essential for achieving the desired biological activity. The carboxamide functionality at the 3a-position adds another layer of complexity, potentially influencing both the reactivity and interactions of the molecule with biological targets.

One of the most compelling aspects of this compound is its potential role in addressing unmet medical needs. The hexahydrofurocyclopyrrolone core is structurally reminiscent of several known bioactive molecules, suggesting that it may interact with specific enzymes or receptors involved in various disease pathways. For instance, similar tricyclic structures have been explored as inhibitors or modulators of enzymes such as cyclooxygenases (COX) and cytochrome P450 enzymes, which are implicated in inflammation and metabolism.

The trifluoroacetic acid moiety at the end of the molecule serves multiple purposes. Fluorine atoms are frequently incorporated into drug molecules due to their ability to enhance binding affinity and metabolic stability. The trifluoroacetic acid group not only contributes to the overall charge distribution but also influences the solubility profile of the compound, making it more amenable to formulation into various pharmaceutical delivery systems. This feature is particularly important for oral and injectable formulations, where solubility plays a critical role in bioavailability.

In the context of current research trends, this compound aligns well with the growing interest in structure-based drug design. High-throughput screening (HTS) and computational modeling have become indispensable tools in identifying lead compounds with high affinity for biological targets. The unique structural features of rac-(3aR,6aR)-N-ethyl-N-methyl-hexahydro-1H-furo3,4-cpyrrole-3a-carboxamide, trifluoroacetic acid make it an attractive candidate for virtual screening campaigns aimed at identifying novel therapeutic agents. By leveraging computational methods such as molecular docking and quantum mechanics simulations, researchers can predict potential binding interactions between this compound and target proteins.

Furthermore, the synthesis of this compound represents a significant achievement in organic chemistry. The construction of the tricyclic framework requires careful consideration of stereochemistry to ensure that the desired configuration is achieved. Advanced synthetic methodologies, including transition metal-catalyzed reactions and asymmetric transformations, have been employed to construct complex cyclic systems like this one. These synthetic strategies not only highlight the ingenuity of modern organic chemistry but also provide valuable insights into developing scalable processes for producing bioactive molecules.

The biological evaluation of this compound is currently underway in several research laboratories. Preliminary studies suggest that it exhibits promising activity against certain enzymatic targets relevant to inflammation and pain management. The N-ethyl and N-methyl substituents are particularly noteworthy, as they may modulate the pharmacological properties by influencing receptor binding or metabolic pathways. Additionally, the carboxamide group has been shown to enhance binding interactions with specific amino acid residues in target proteins, leading to increased potency.

One exciting aspect of this research is its potential application in developing next-generation therapeutics with improved efficacy and reduced side effects. By optimizing the structural features of this compound through medicinal chemistry approaches such as scaffold hopping or analog synthesis, researchers aim to identify derivatives that exhibit enhanced selectivity and pharmacokinetic profiles. Such efforts are crucial for addressing challenges associated with drug resistance and adverse effects observed with existing treatments.

The trifluoroacetic acid group also opens up possibilities for further functionalization through chemical modifications. For example, esterification or amidation at different positions could lead to novel derivatives with distinct biological activities. These modifications can be guided by structure-activity relationship (SAR) studies, which involve systematic changes to specific parts of the molecule to assess their impact on biological potency and selectivity.

In conclusion,rac-(3aR,6aR)-N-ethyl-N-methyl-hexahydro-1H-furo3,4-cpyrrole-3a-carboxamide, trifluoroacetic acid (CAS No. 2241140-14-5) stands out as a promising compound with significant potential in modern medicinal chemistry. Its unique structural features combined with its favorable pharmacokinetic properties make it an attractive candidate for further exploration in drug discovery programs aimed at addressing various therapeutic areas including inflammation and pain management. As research continues to uncover new applications for this molecule,rac-(3aR,6aR)-N-*ethyl*-N-*methyl*-hexahydro-*1*H-*furo*^3,4-cpyrrole-*³a*-carboxamide, trifluoroacetic acid is poised to make meaningful contributions to advancing therapeutic interventions.